dimethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate
Overview
Description
Dimethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate, also known as DMTDA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a yellow powder that is soluble in organic solvents and is commonly used as a crosslinking agent in the synthesis of polymers.
Mechanism of Action
Dimethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate acts as a crosslinking agent by reacting with functional groups, such as hydroxyl and amine groups, in the polymer chains. This reaction forms covalent bonds between the polymer chains, resulting in a three-dimensional network structure. The crosslinking process improves the mechanical properties and thermal stability of the polymer.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects as it is not intended for use in biological systems. It is a synthetic chemical compound used solely for industrial and scientific purposes.
Advantages and Limitations for Lab Experiments
Dimethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate has several advantages as a crosslinking agent for polymers. It has a high reactivity and can crosslink at room temperature, which reduces the energy required for the synthesis process. This compound also produces a highly stable and durable polymer network with excellent mechanical properties. However, this compound has limitations in that it is sensitive to moisture and requires careful handling to prevent hydrolysis.
Future Directions
There are several future directions for the use of dimethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate in scientific research. One potential application is in the development of biodegradable polymers for environmental sustainability. This compound could also be used in the synthesis of new materials with unique properties, such as self-healing or shape-memory polymers. Additionally, further research could explore the use of this compound in the production of high-performance composites for aerospace and automotive applications.
Scientific Research Applications
Dimethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate has been widely used in scientific research as a crosslinking agent for various polymers, including polyurethane, epoxy, and polyester resins. It is commonly used in the production of adhesives, coatings, and sealants. This compound is also used as a curing agent for polyurethane elastomers and as a chain extender for polyurethane foams.
properties
IUPAC Name |
methyl 2-[[4-cyano-3-(2-methoxy-2-oxoethyl)sulfanyl-1,2-thiazol-5-yl]sulfanyl]acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O4S3/c1-15-7(13)4-17-9-6(3-11)10(19-12-9)18-5-8(14)16-2/h4-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKODQZCPQBSWCK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CSC1=C(C(=NS1)SCC(=O)OC)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O4S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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